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Compound of Interest

Compound Name: 3-Methylcyclopentanol

Cat. No.: B093247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety

Data Sheet (MSDS) information for 3-Methylcyclopentanol. The following sections detail its

chemical and physical properties, potential hazards, safe handling and storage procedures,

emergency response protocols, and toxicological information. This guide is intended for

professionals in research, scientific, and drug development fields who may handle this

compound.

Chemical and Physical Properties
3-Methylcyclopentanol is a flammable, colorless liquid. A summary of its key physical and

chemical properties is presented in Table 1 for easy reference.
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Property Value Reference(s)

CAS Number 18729-48-1 [1][2][3][4][5]

Molecular Formula C₆H₁₂O [2][3][4][5]

Molecular Weight 100.16 g/mol [2][4]

Appearance Clear, colorless liquid [1][3]

Boiling Point 149-150 °C (at 760 mmHg) [2][6]

Flash Point 55 °C (131 °F) - closed cup [1][2][4]

Density 0.91 g/mL at 25 °C [2][4][6]

Refractive Index n20/D 1.446 [2][4][6]

Synonyms Cyclopentanol, 3-methyl- [1][3]

Hazard Identification and Classification
3-Methylcyclopentanol is classified as a flammable liquid.[2][3][7] While extensive

toxicological data is not available, it is known to cause eye and skin irritation, as well as

respiratory and digestive tract irritation.[1] Ingestion of large amounts may lead to central

nervous system depression.[1]

GHS Classification: Flammable liquids, Category 3.[2][3][7]

Signal Word: Warning[2][3][7]

Hazard Statements:

H226: Flammable liquid and vapor.[2][3][7]

Potential Health Effects:

Eye: May cause irritation, chemical conjunctivitis, and corneal damage.[1]

Skin: May cause irritation and dermatitis.[1]
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Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea. May

cause central nervous system depression if large amounts are ingested.[1]

Inhalation: May cause respiratory tract irritation. Vapors may cause dizziness or suffocation.

[1]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 3-
Methylcyclopentanol.

Handling
Wash thoroughly after handling.[1]

Use only in a well-ventilated area.[1]

Ground and bond containers when transferring material to prevent static discharge.[1][7]

Use spark-proof tools and explosion-proof equipment.[1][7]

Avoid contact with eyes, skin, and clothing.[1]

Keep the container tightly closed.[1][7]

Keep away from heat, sparks, and open flames.[1][7]

Avoid ingestion and inhalation.[1]

Storage
Store in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep away from sources of ignition.[1][8]

Store in a "flammables-area".[1][3][8]
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 3-
Methylcyclopentanol:

PPE Specification Reference(s)

Eye/Face Protection

Appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure. Nitrile rubber gloves

are a suitable option for

incidental contact. For direct or

prolonged contact, thicker,

chemical-resistant gloves

should be used. Wear

appropriate protective clothing

to prevent skin exposure.

[1][9][10][11][12]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use. A type ABEK

(EN14387) respirator filter is

recommended.

[1][2]

Emergency Procedures and First Aid
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First Aid Measures
Exposure First Aid Procedure Reference(s)

Eyes

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid immediately.

[1]

Skin

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse.

[1]

Ingestion

Get medical aid immediately.

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person.

[1]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1]

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.

Water may be ineffective in extinguishing the fire but can be used to cool fire-exposed

containers.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Firefighting Instructions: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear. Vapors

are heavier than air and may travel to a source of ignition and flash back.[1]

Accidental Release Measures
Spill/Leak Procedures: Remove all sources of ignition.[1]

Use a spark-proof tool.[1]

Provide ventilation.[1]

Absorb the spill with an inert, non-combustible material such as earth, sand, or vermiculite.

Do not use combustible materials like sawdust.[1]

Toxicological Information
The toxicological properties of 3-Methylcyclopentanol have not been fully investigated.[1][8]

No specific LD50 or LC50 data is readily available in the public domain.[8] However, it is known

to be an irritant and may cause central nervous system depression upon ingestion of large

quantities.[1]

Experimental Protocols
While specific experimental data for 3-Methylcyclopentanol is limited, standardized test

guidelines established by the Organisation for Economic Co-operation and Development

(OECD) are used to determine the safety of chemical substances. These protocols provide a

framework for assessing toxicity and other hazards.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is a stepwise procedure using a small number of animals to estimate the acute

oral toxicity of a substance.

Principle: The substance is administered orally to a group of animals (typically three females)

at one of a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[13] The

outcome (mortality or survival) determines the dose for the next step.[13]
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Procedure:

A starting dose is selected based on available information about the substance.

The substance is administered to three animals.

The animals are observed for signs of toxicity and mortality for up to 14 days.

If no mortality occurs, the next higher dose level is used in a new group of three animals.

If mortality occurs, the next lower dose level is used.

Endpoint: The test allows for the classification of the substance into a toxicity category based

on the observed mortality at different dose levels.[13]

Skin Irritation/Corrosion - OECD Test Guideline 404
This guideline describes procedures for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: The test substance is applied to the skin of an animal (typically a rabbit) for a

defined period.

Procedure:

A small area of the animal's fur is clipped.

The test substance is applied to a small patch of skin and covered with a gauze patch.

The patch is left in place for a specified duration (e.g., 4 hours).

After removal of the patch, the skin is observed for signs of erythema (redness) and

edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours).

Endpoint: The severity of the skin reactions is scored, and the substance is classified as an

irritant or corrosive based on these scores.

Eye Irritation/Corrosion - OECD Test Guideline 405
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This test assesses the potential of a substance to cause serious eye damage.

Principle: The test substance is instilled into the eye of an animal (typically a rabbit).

Procedure:

A single dose of the test substance is applied to one eye of the animal. The other eye

serves as a control.

The eyes are examined for signs of irritation, including redness of the conjunctiva,

swelling, and corneal opacity, at specific intervals (e.g., 1, 24, 48, and 72 hours).

Endpoint: The severity of the eye reactions is scored, and the substance is classified based

on the persistence and severity of the observed effects.

Visualizations
The following diagrams illustrate key workflows for the safe handling and emergency response

related to 3-Methylcyclopentanol.
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Start Handling
3-Methylcyclopentanol

Wear Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Transfer Chemical

Ground and Bond Containers

During Transfer

Use Spark-Proof Tools

During Transfer

Store Properly

- Tightly Closed Container
- Cool, Dry, Well-Ventilated Area

- Flammables Cabinet
- Away from Ignition Sources

End of Handling

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Methylcyclopentanol.
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action_node Emergency Event

Spill? Fire? Personal Exposure?

Evacuate Area
Remove Ignition Sources

Ventilate
Absorb with Inert Material

Collect in Sealed Container

Yes

No Further Immediate Action

No

Use CO2, Dry Chemical, or Foam
Use Water Spray to Cool Containers
Wear Full Protective Gear & SCBA

Yes No

Type of Exposure?

YesNo

Skin Eyes Inhalation Ingestion

Remove Contaminated Clothing
Flush Skin with Water for 15 min

Seek Medical Aid

Flush Eyes with Water for 15 min
Seek Immediate Medical Aid

Move to Fresh Air
Give Oxygen/Artificial Respiration if Needed

Seek Medical Aid

Do NOT Induce Vomiting
Rinse Mouth, Drink Water/Milk
Seek Immediate Medical Aid

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for 3-Methylcyclopentanol Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b093247?utm_src=pdf-body-img
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

3. Page loading... [guidechem.com]

4. 3-Methylcyclopentanol, mixture of isomers 99 18729-48-1 [sigmaaldrich.com]

5. scbt.com [scbt.com]

6. 3-Methylcyclopentanol [chembk.com]

7. benchchem.com [benchchem.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. Glove Selection Guidelines | Environmental Health & Safety | University of Nevada, Reno
[unr.edu]

10. envirosafetyproducts.com [envirosafetyproducts.com]

11. Glove Selection For Specific Chemicals | SUNY New Paltz [newpaltz.edu]

12. safety.fsu.edu [safety.fsu.edu]

13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

To cite this document: BenchChem. [3-Methylcyclopentanol: A Comprehensive Technical
Guide to Safety, Handling, and MSDS Information]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093247#3-methylcyclopentanol-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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